Octopinic acid

• IUPAC Name: (2S)-5-amino-2-[[(1R)-1-carboxyethyl]amino]pentanoic acid
• InChI: InChI=1S/C8H16N2O4/c1-5(7(11)12)10-6(8(13)14)3-2-4-9/h5-6,10H,2-4,9H2,1H3,(H,11,12)(H,13,14)/t5-,6+/m1/s1
• InChI Key: ZQKXJZFWRBQTIO-RITPCOANSA-N
• Canonical SMILES: CC(C(=O)O)NC(CCCN)C(=O)O
• Isomeric SMILES: C[C@H](C(=O)O)N[C@@H](CCCN)C(=O)O
• Molecular Formula: C8H16N2O4
• DSSTOX Substance ID: DTXSID60942270
• Molecular Weight: 204.22 g/mol
• CAS No.: 20197-09-5

Description

Octopinic acid is a derivative of alanine and is classified as an opine. Opines are unique compounds found in crown gall tumor tissues induced by infections with pathogenic, soil-inhabiting Agrobacterium species, including Agrobacterium tumefaciens, Agrobacterium rhizogenes, and Agrobacterium vitis . This compound is synthesized by the reductive condensation of pyruvate with L-ornithine .

Scientific Research Applications

Octopinic acid has several scientific research applications, including:

Chemistry: It is used as a substrate in the study of flavin-containing dehydrogenases.

Biology: this compound is studied in the context of plant-pathogen interactions, particularly in crown gall disease.

Medicine: Research on this compound contributes to the understanding of tumor biology and the development of genetic engineering techniques.

Industry: this compound is used in the selective growth of Agrobacterium tumefaciens strains for genetic engineering purposes.

Mechanism of Action

Target of Action

Octopinic acid is a specific compound found in crown gall tumor tissues induced by infections with Agrobacterium species . The primary targets of this compound are the well-studied NAD(P)H-dependent dehydrogenases (synthases), which catalyze the reductive condensation of α-ketoglutarate or pyruvate with L-arginine .

Mode of Action

It is known that the genesnoxB-noxA and ooxB-ooxA are considered to be involved in opine catabolism as (membrane-associated) oxidases . These genes are transferred into plant cells via a tumor-inducing (Ti) plasmid .

Biochemical Pathways

The biochemical pathways affected by this compound involve the synthesis of opines, particularly nopaline and octopine . The corresponding genes are transferred into plant cells via a tumor-inducing (Ti) plasmid . In addition to the reverse oxidative reactions, the genes noxB-noxA and ooxB-ooxA are considered to be involved in opine catabolism as (membrane-associated) oxidases .

Pharmacokinetics

It is known that the compound is synthesized by nad(p)h-dependent dehydrogenases (synthases), which catalyze the reductive condensation of α-ketoglutarate or pyruvate with l-arginine .

Result of Action

The result of the action of this compound is the synthesis of opines, particularly nopaline and octopine . These opines are specific compounds found in crown gall tumor tissues induced by infections with Agrobacterium species .

Action Environment

The action environment of this compound is within the plant cells that have been infected with Agrobacterium species . The genes involved in the synthesis and catabolism of opines are transferred into these plant cells via a tumor-inducing (Ti) plasmid .

Biochemical Analysis

Biochemical Properties

Octopinic acid is synthesized by NAD(P)H-dependent dehydrogenases, which catalyze the reductive condensation of α-ketoglutarate or pyruvate with L-arginine . It interacts with flavin-containing dehydrogenases, such as those found in Pseudomonas putida, which exhibit dehydrogenase activity toward this compound in the presence of artificial electron acceptors . The enzyme contains flavin adenine dinucleotide, flavin mononucleotide, and [2Fe-2S]-iron sulfur as prosthetic groups . These interactions highlight the role of this compound in biochemical reactions involving electron transfer and redox processes.

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. In crown gall tumor tissues, this compound is involved in the catabolism of opines, which are specific compounds synthesized by the infected plant cells . The presence of this compound can affect the expression of genes related to opine synthesis and degradation, thereby influencing the overall metabolic state of the cells. Additionally, this compound may impact cell signaling pathways by interacting with specific receptors or enzymes involved in signal transduction.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. This compound binds to flavin-containing dehydrogenases, facilitating electron transfer and redox reactions . This binding interaction is crucial for the enzyme’s activity and its ability to catalyze the conversion of substrates. Additionally, this compound may inhibit or activate other enzymes involved in metabolic pathways, thereby modulating cellular processes. Changes in gene expression induced by this compound can further influence cellular function and metabolism.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability, degradation, and long-term impact on cellular function. Studies have shown that this compound is relatively stable under controlled conditions, but it may degrade over extended periods . Long-term exposure to this compound can lead to alterations in cellular metabolism and gene expression, which may have lasting effects on cell function. These temporal effects are important considerations for researchers studying the biochemical properties and applications of this compound.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound may have minimal impact on cellular function, while higher doses can lead to significant changes in metabolism and gene expression . Threshold effects have been observed, where a certain concentration of this compound is required to elicit a measurable response. At high doses, this compound may exhibit toxic or adverse effects, including disruption of cellular processes and potential cell death. These dosage effects are critical for understanding the safety and efficacy of this compound in various applications.

Metabolic Pathways

This compound is involved in metabolic pathways related to opine synthesis and degradation. It interacts with enzymes such as flavin-containing dehydrogenases, which catalyze the conversion of substrates in these pathways The presence of this compound can affect metabolic flux and the levels of metabolites, influencing the overall metabolic state of the cells

Transport and Distribution

This compound is transported and distributed within cells and tissues through specific transporters and binding proteins. These transporters facilitate the movement of this compound across cellular membranes, ensuring its proper localization and accumulation . The distribution of this compound within cells can impact its activity and function, as it may interact with different biomolecules in various cellular compartments. Understanding the transport and distribution mechanisms of this compound is crucial for optimizing its use in research and therapeutic applications.

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications that direct it to specific compartments or organelles. This compound may localize to the cytoplasm, mitochondria, or other organelles, where it can exert its effects on cellular processes . The activity and function of this compound can be affected by its localization, as it may interact with different enzymes and biomolecules in various subcellular environments. Understanding the subcellular localization of this compound is important for elucidating its role in cellular function and metabolism.

Preparation Methods

Synthetic Routes and Reaction Conditions: Octopinic acid can be synthesized through the reductive condensation of pyruvate with L-ornithine. This reaction is catalyzed by NAD(P)H-dependent dehydrogenases (synthases) . The enzyme involved in this process contains flavin adenine dinucleotide, flavin mononucleotide, and [2Fe-2S]-iron sulfur as prosthetic groups .

Industrial Production Methods: The industrial production of this compound involves the use of genetically engineered strains of Agrobacterium tumefaciens. These strains contain a large tumor-inducing plasmid, part of which integrates into the plant nuclear DNA, leading to the production of this compound in the tumor cells .

Chemical Reactions Analysis

Types of Reactions: Octopinic acid undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized by flavin-containing dehydrogenases.

Reduction: The reductive condensation of pyruvate with L-ornithine to form this compound is a reduction reaction.

Substitution: this compound can participate in substitution reactions involving its amino and carboxyl groups.

Common Reagents and Conditions:

Oxidation: Flavin-containing dehydrogenases and artificial electron acceptors such as 2,6-dichloroindophenol.

Reduction: NAD(P)H-dependent dehydrogenases (synthases).

Major Products:

Oxidation: The major product of the oxidation of this compound is an oxidized form of the compound.

Reduction: The major product of the reduction reaction is this compound itself.

Comparison with Similar Compounds

Nopaline: Synthesized by the reductive condensation of α-ketoglutarate with L-arginine.

Octopine: Synthesized by the reductive condensation of pyruvate with L-arginine.

Octopinic acid’s uniqueness lies in its specific interaction with flavin-containing dehydrogenases and its role in the selective growth of Agrobacterium tumefaciens strains .